Cas no 80866-51-9 (2-Butynoic acid, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, ethyl ester)

• Product Name: 2-Butynoic acid, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, ethyl ester
• CAS No: 80866-51-9
• MF: C₁₂H₂₂O₃Si
• MW: 242.386785030365
• CID: 704928
• PubChem ID: 11447879
• Update Time: 2025-04-19

2-Butynoic acid, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butynoic acid, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, ethyl ester
• ethyl 4-[tert-butyl(dimethyl)silyl]oxybut-2-ynoate
• SCHEMBL221549
• 80866-51-9
• UZWDBSNNFTYNHN-UHFFFAOYSA-N
• DTXSID90466212
• Ethyl 4-(t-butyldimethylsilyloxy)-2-butynoate

• Inchi： 1S/C12H22O3Si/c1-7-14-11(13)9-8-10-15-16(5,6)12(2,3)4/h7,10H2,1-6H3
• InChI Key： UZWDBSNNFTYNHN-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC#CC(=O)OCC

Computed Properties

• Exact Mass: 242.13382109g/mol
• Monoisotopic Mass: 242.13382109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų